Propionitrile Propionitrile Propionitrile appears as a colorless liquid with an ether-like odor. Density 0.683 g / cm3. Flash point 61°F. Toxic by inhalation, skin absorption, and ingestion. Vapors are heavier than air. Used as a solvent, and to make other chemicals.
Propionitrile is a nitrile that is acrylonitrile in which the carbon-carbon double bond has been reduced to a single bond. It has a role as a polar aprotic solvent. It is a volatile organic compound and an aliphatic nitrile.
Brand Name: Vulcanchem
CAS No.: 107-12-0
VCID: VC21127373
InChI: InChI=1S/C3H5N/c1-2-3-4/h2H2,1H3
SMILES: CCC#N
Molecular Formula: C3H5N
CH3CH2CN
C3H5N
Molecular Weight: 55.08 g/mol

Propionitrile

CAS No.: 107-12-0

Cat. No.: VC21127373

Molecular Formula: C3H5N
CH3CH2CN
C3H5N

Molecular Weight: 55.08 g/mol

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Propionitrile - 107-12-0

Specification

Description Propionitrile appears as a colorless liquid with an ether-like odor. Density 0.683 g / cm3. Flash point 61°F. Toxic by inhalation, skin absorption, and ingestion. Vapors are heavier than air. Used as a solvent, and to make other chemicals.
Propionitrile is a nitrile that is acrylonitrile in which the carbon-carbon double bond has been reduced to a single bond. It has a role as a polar aprotic solvent. It is a volatile organic compound and an aliphatic nitrile.
CAS No. 107-12-0
Molecular Formula C3H5N
CH3CH2CN
C3H5N
Molecular Weight 55.08 g/mol
IUPAC Name propanenitrile
Standard InChI InChI=1S/C3H5N/c1-2-3-4/h2H2,1H3
Standard InChI Key FVSKHRXBFJPNKK-UHFFFAOYSA-N
SMILES CCC#N
Canonical SMILES CCC#N
Boiling Point 207 °F at 760 mm Hg (EPA, 1998)
97.1 °C
97.2 °C @ 760 mm Hg
97 °C
207°F
Colorform Colorless liquid
Flash Point 35.6 °F (EPA, 1998)
36 °F (2 °C) (Closed Cup)
16 °C (Open Cup)
2 °C c.c.
36°F
Melting Point -133 °F (EPA, 1998)
-92.8 °C
-91.8 °C
-92 °C
-133°F

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